Cas no 149587-39-3 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-)

• Product name: Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
• CAS No: 149587-39-3
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.2624
• CID: 100167
• PubChem ID: 19100765

Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
• 2,3-dioxo-7-propyl-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
• 149587-39-3
• DTXSID40598077
• Thieno[2,3-b]pyrazine-6-carboxylic acid,1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
• SCHEMBL9098265
• Thieno[2,3-b]pyrazine-6-carboxylic acid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
• 2,3-Dioxo-7-propyl-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid

• Inchi： InChI=1S/C10H10N2O4S/c1-2-3-4-5-9(17-6(4)10(15)16)12-8(14)7(13)11-5/h2-3H2,1H3,(H,11,13)(H,12,14)(H,15,16)
• InChI Key： MJBXLTIRYZSOTB-UHFFFAOYSA-N
• SMILES： O=C1C(=O)NC2SC(C(O)=O)=C(CCC)C=2N1

Computed Properties

• Exact Mass: 254.0362
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 95.5